Cas no 1246966-90-4 (Ethyl 4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate)

• Product Name: Ethyl 4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate
• CAS No: 1246966-90-4
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 2108924
• Update Time: 2023-08-04

Ethyl 4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridine-3-carboxylate
• ethyl 1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxylate
• SB13973
• ethyl1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxylate
• Ethyl 4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate

• Inchi： 1S/C9H13N3O2/c1-2-14-9(13)8-6-3-4-10-5-7(6)11-12-8/h10H,2-5H2,1H3,(H,11,12)
• InChI Key： YPZLQVWKOHWDMZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2=C(CNCC2)NN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Topological Polar Surface Area: 67